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Compound of Interest

Compound Name: Pentadecyl carbonochloridate
CAS No.: 81705-90-0
Cat. No.: B1357741
Get Quote
. J

Executive Summary & Chemical Identity

Pentadecyl carbonochloridate is the chloroformate ester of 1-pentadecanol.[1] It serves as a
reactive intermediate for introducing the pentadecyloxycarbonyl (

) moiety into amines (to form carbamates) and alcohols (to form carbonates). Due to the high
electrophilicity of the carbonyl carbon, it is moisture-sensitive and corrosive.[2]
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Property Data
IUPAC Name Pentadecyl carbonochloridate
Common Name Pentadecyl chloroformate

Molecular Formula

Molecular Weight 290.87 g/mol

Colorless liquid or low-melting solid (approx.[1]

Physical State
[3] mp 20-25 °C)

Soluble in organic solvents (
Solubility

, THF); hydrolyzes in water.

Synthesis & Preparation Protocol

The most reliable laboratory-scale synthesis utilizes triphosgene (bis(trichloromethyl)
carbonate) as a safer solid substitute for gaseous phosgene. This protocol minimizes the risk of
exposure while maintaining high yield.

Reaction Mechanism

The reaction proceeds via nucleophilic attack of the alcohol oxygen on the carbonyl of
triphosgene (or in-situ generated phosgene), followed by elimination of HCI.

1-Pentadecanol + Base (Pyridine) 0-5°C, DCM Pentadecyl

(C15H310H) / Chloroformate
\ Intermediate
/ Complex \
Triphosgene

(CI3COCOO0CCI3)

HCl + CO2

Click to download full resolution via product page

Figure 1: Synthesis pathway using triphosgene.[1] The base (pyridine) acts as an HCI
scavenger.[2]
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Step-by-Step Protocol

e Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar,
addition funnel, and

inlet.

e Reagents:

[e]

1-Pentadecanol (10 mmol, 2.28 g)[1]

o

Triphosgene (3.4 mmol, 1.0 g) — Note: 1/3 eq. triphosgene provides 1 eq. phosgene.[1]

[¢]

Pyridine (10 mmol, 0.8 mL) — Acid scavenger.

o

Dichloromethane (DCM, anhydrous, 50 mL).
e Procedure:
o Dissolve triphosgene in 30 mL DCM and cool to 0 °C in an ice bath.

o Dissolve pentadecanol and pyridine in 20 mL DCM and add dropwise to the triphosgene
solution over 30 minutes. Maintain temperature <5 °C.

o Allow the mixture to warm to room temperature and stir for 2 hours.
o Monitor: Check reaction progress by IR (disappearance of broad O-H stretch at 3300
, appearance of sharp C=0 at ~1780
).
o Workup:
o Filter off the pyridinium chloride salt.

o Concentrate the filtrate under reduced pressure (rotary evaporator).

o Purification: Vacuum distillation is possible but risky due to thermal instability. Use crude if
purity >95% by NMR.
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Spectral Data Analysis

A. Infrared Spectroscopy (FT-IR)

The IR spectrum is dominated by the carbonyl stretch. The electronegative chlorine atom

induces a significant inductive effect, shifting the carbonyl band to a higher frequency

compared to standard esters.

Frequency (

Intensity Assignment Notes

)
Characteristic of

1775 -1785 Strong (Sharp) Stretch chloroformates (higher
than esters ~1740).[1]
Methylene (

2915 — 2925 Strong Stretch (asym)
) backbone.
Methylene (

2850 — 2855 Strong Stretch (sym)
) backbone.

1130 - 1160 Medium Stretch Ester linkage.

) Often obscured but
680 — 700 Weak/Medium Stretch

diagnostic if visible.[1]

B. Nuclear Magnetic Resonance (NMR)

NMR is the definitive method for structural confirmation. The key diagnostic peak is the

-methylene triplet, which is significantly deshielded by the chloroformate group.

1H NMR (300 MHz,
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Chemical Shift
( T . . Structural
Multiplicity Integration Assignment
Context
» Ppm)
Triplet (
4.31-4.35 2H (Deshielded by O
Hz) and Carbonyl)
Multiplet
1.70-1.80 2H
(Quintet)
Chain carbons
1.20 — 1.40 Multiplet (Broad) ~ 24H Bulk t
0
Triplet ( ; Distal methyl
0.86 — 0.90 3H Terminal Y
Hz) group
13C NMR (75 MHz,
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Chemical Shift (

Assignment Notes
» Ppm)
Diagnostic for chloroformates
150.7 (Carbonyl) (Esters ~174, Carbonates
~155).[1]
72.4 Carbon attached to oxygen.[1]
31.9 Near terminal methyl.[1]
Overlapping signals for the
29.0-29.7 Bulk PPINg Si9
long alkyl chain.
Carbon adjacent to the
25.6
-carbon.[1]
22.7 Adjacent to terminal methyl.[1]
14.1 Terminal Standard methyl shift.

C. Mass Spectrometry (MS)

Chloroformates are fragile under Electron Impact (El) ionization. The molecular ion (

) is often weak or absent. The fragmentation pattern is driven by the loss of the labile chlorine
and the stability of the alkyl chain.

Fragmentation Pathway

o Alpha Cleavage/Loss of Cl: The C-CI bond is weak. Loss of Cl radical yields the acylium ion (
).
o Decarboxylation: The acylium ion rapidly loses

to form the alkyl carbocation (
).

o Alkyl Series: The alkyl cation (
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) fragments further into the standard hydrocarbon series (

)
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Figure 2: Primary fragmentation pathway in EI-MS.[1]
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miz Peak Identity Interpretation

Molecular ion (Weak).[1]
Shows 3:1 ratio due to

290/ 292
255 Loss of Chlorine.
011 Pentadecyl cation (Base peak
region).
Characteristic hydrocarbon
57,71, 85 Alkyl fragments

chain pattern.

Handling & Stability

¢ Moisture Sensitivity: Pentadecyl chloroformate hydrolyzes rapidly in moist air to form 1-

pentadecanol, HCI, and

[1] It must be stored under inert atmosphere (Argon/Nitrogen).

o Corrosivity: The compound releases HCI upon hydrolysis; handle in a fume hood with

appropriate PPE (gloves, goggles).
o Storage: Store at 2-8 °C in a tightly sealed container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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